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Compound Name: Copper glycinate

Cat. No.: B7770790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Copper glycinate, the coordination complex formed between copper(II) ions and the amino

acid glycine, is a subject of significant interest in biochemical and pharmaceutical research. Its

high bioavailability makes it a superior source of copper in dietary supplements and animal

feed.[1][2] In drug development, copper complexes are explored for their potential therapeutic

activities, including anti-inflammatory and anti-proliferative effects.[3] The preparation of

copper glycinate solutions with consistent purity and concentration is critical for reproducible

experimental results.

This document provides standardized protocols for the synthesis of bis(glycinato)copper(II)

monohydrate, the most common form, which exists as two geometric isomers: cis and trans.[4]

[5] The kinetically favored cis isomer typically forms at room temperature, while heating can

convert it to the more thermodynamically stable trans isomer.[4][6] These protocols are

designed to yield a solid product that can be dissolved in aqueous media to prepare solutions

of desired concentrations.

Physicochemical and Quantitative Data
The properties of copper(II) glycinate are essential for its handling, storage, and application in

experimental settings. The following data has been compiled from various sources.
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Property Value Source(s)

Chemical Formula C₄H₈CuN₂O₄ (anhydrous) [7][8]

Molecular Weight 211.66 g/mol (anhydrous) [7][8]

Appearance
Blue to purple crystalline

powder or needles.[2][7]
[2][7]

Isomers
Exists as cis and trans

geometric isomers.[4]
[4]

Solubility in Water
0.18 g/100 mL (0 °C)0.52

g/100 mL (25 °C)
[1]

Solubility in Other Solvents

Slightly soluble in alcohol;

insoluble in hydrocarbons,

ethers, and ketones.[2][9]

[2][9]

pH (of solution) Typically between 3 and 5.[7] [7]

Decomposition Temp.
Decomposes around 100-

130°C.[7]
[7]

Stability

Stable under ordinary

conditions of use and storage.

[7] It is hygroscopic.[7]

[7]

Experimental Protocols
The following sections detail standardized methods for synthesizing copper glycinate. The

most common laboratory preparation involves the reaction of a copper(II) salt with glycine in an

aqueous solution.

This protocol is a widely cited method that reliably produces the cis isomer of the complex.[6]

[10][11]

3.1.1 Materials and Equipment

Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)
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Glycine (H₂NCH₂COOH)

Deionized water

Ethanol or 1-Propanol

Acetone (for washing)

Beakers (150 mL, 250 mL)

Hot plate with magnetic stirring capability

Magnetic stir bars

Graduated cylinders

Ice bath

Büchner funnel and vacuum filtration apparatus

Filter paper

3.1.2 Procedure

Prepare Reactant Solutions:

In a 250 mL beaker, dissolve approximately 2.0 g of copper(II) acetate monohydrate in 25

mL of deionized water.[12]

In a separate 150 mL beaker, dissolve approximately 1.5 g of glycine in 25 mL of

deionized water.[12]

Heating: Gently heat both solutions on a hot plate to about 70°C, stirring until all solids are

completely dissolved.[11][12]

Reaction: While still hot, pour the glycine solution into the copper(II) acetate solution while

stirring the mixture.[10][13] A deep blue solution will form.

Crystallization:
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Remove the beaker from the heat and allow it to cool to room temperature.

Place the beaker in an ice bath to facilitate crystallization. Needle-like blue crystals should

begin to form.[11]

To enhance precipitation, slowly add 20 mL of ethanol or 1-propanol while continuing to

stir.[10]

Isolation and Purification:

Collect the blue crystals by vacuum filtration using a Büchner funnel.[10]

Wash the collected precipitate twice with small portions of acetone to remove any

unreacted starting materials and water.[10]

Drying: Transfer the final product to a pre-weighed watch glass or filter paper and allow it to

air dry completely. The product is cis-bis(glycinato)copper(II) monohydrate.

This alternative method avoids the use of acetate and produces the complex with a high yield.

[14][15]

3.2.1 Materials and Equipment

Basic copper(II) carbonate (Cu₂CO₃(OH)₂)

Glycine (H₂NCH₂COOH)

Deionized water

Beaker (100 mL)

Hot plate with magnetic stirrer

Magnetic stir bar

Filtration apparatus (gravity or vacuum)

3.2.2 Procedure
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Prepare Suspension: In a 100 mL beaker, create a suspension by adding 2.0 g of basic

copper(II) carbonate to 30 mL of deionized water.[14]

Add Glycine: Add 6.0 g of glycine to the suspension.[14]

Reaction: Heat the mixture to 60–65°C with constant stirring. The reaction is indicated by a

color change as the green carbonate is consumed and a blue solution/precipitate forms.

Digestion: Maintain the temperature and stirring for approximately one hour, then allow the

mixture to stand for 24 hours to ensure complete reaction.[14]

Isolation: Filter the resulting mixture to collect the blue solid product.

Drying: Air dry the product at room temperature. The final product is Cu(NH₂CH₂COO)₂·H₂O.

[14][15]

Workflow and Visualization
The synthesis of copper glycinate follows a logical sequence of steps from raw materials to

the final purified product. This process is visualized in the workflow diagram below.

1. Reagent Preparation

2. Synthesis & Crystallization
3. Product Isolation

Weigh Reagents
(Copper Salt & Glycine)

Dissolve Copper Salt
in Hot Deionized Water

Dissolve Glycine
in Hot Deionized Water

Combine Hot Solutions
with Stirring

Cool Mixture
in Ice Bath

Induce Precipitation
(Add Ethanol/Propanol) Vacuum Filter Crystals Wash Crystals

with Acetone Air Dry Product Final Product:
cis-Cu(Gly)₂·H₂O

Click to download full resolution via product page

Caption: General workflow for the synthesis of copper glycinate.
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Preparation of Aqueous Solutions & Stability
To prepare an aqueous solution, accurately weigh the synthesized and dried copper glycinate
powder and dissolve it in a known volume of deionized water or a suitable buffer. Gentle

heating or sonication can aid dissolution, but be aware that copper glycinate has limited

solubility in water (approx. 5.2 g/L at 25°C).[1]

The speciation of copper(II) complexes in aqueous solution is highly pH-dependent.[16][17][18]

In acidic solutions (pH 1-4), various protonated and non-protonated copper-glycine complexes

can exist, such as [Cu(GlyH)]²⁺, [Cu(Gly)]⁺, and Cu(Gly)₂.[16] It is crucial to control and report

the pH of the final solution for experimental consistency.

Storage: Store the solid copper glycinate powder in a tightly closed container in a cool, dry,

and well-ventilated place to protect it from moisture, as it is hygroscopic.[7][19] Aqueous

solutions should be freshly prepared for best results.

Safety Precautions
Copper glycinate and its precursors require careful handling in a laboratory setting.

General Handling: Handle in a well-ventilated area. Avoid generating dust.[19][20]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat.[19]

Hazards: Harmful if swallowed.[8] Causes skin and serious eye irritation.[20] It is also very

toxic to aquatic life.[20]

Incompatibilities: Avoid strong oxidizing agents, strong acids, and high temperatures.[7]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Avoid release to the environment.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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